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Compound of Interest

Compound Name: 15(S)-Hpepe

Cat. No.: B158711 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of reactive chemical compounds is a cornerstone of laboratory safety. 15(S)-

hydroperoxyeicosapentaenoic acid, or 15(S)-HpEPE, a metabolite of eicosapentaenoic acid, is

classified as a peroxide-forming chemical.[1] As such, it requires specific procedures to mitigate

the risk of explosion and ensure the safety of laboratory personnel. This guide provides

essential, step-by-step logistical and safety information for the proper disposal of 15(S)-
HpEPE.

Immediate Safety Considerations
Peroxide-forming chemicals like 15(S)-HpEPE can form explosive peroxides over time,

especially when exposed to air, light, or heat.[2] These peroxides are sensitive to shock,

friction, and heat, and can detonate violently.[3] Therefore, it is imperative to handle 15(S)-
HpEPE with extreme caution and to follow a strict disposal protocol. If a container of 15(S)-
HpEPE shows any signs of crystallization, discoloration, or is past its expiration date, do not

handle it.[2][4] In such cases, immediately contact your institution's Environmental Health and

Safety (EHS) department for assistance with high-hazard waste disposal.[5]

Step-by-Step Disposal Procedures
The proper disposal of 15(S)-HpEPE should be managed through your institution's hazardous

waste program. The following steps outline the general procedure:

Initial Assessment and Labeling:
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Upon receipt and on opening, all containers of 15(S)-HpEPE must be dated.[5]

Regularly inspect the container for any signs of peroxide formation, such as crystal

formation or discoloration.[2]

Testing for Peroxides:

For opened containers, it is recommended to test for the presence of peroxides quarterly.

[5] Peroxide test strips are commercially available for this purpose.[5]

Record the test date and results on the container.[5]

Preparing for Disposal:

If the chemical is within its expiration date and shows no signs of peroxide formation (or

peroxide levels are below 100 ppm), it can be prepared for disposal through the standard

chemical waste stream.[3][6]

Ensure the container is securely capped and properly labeled as hazardous waste,

including the chemical name and any known hazards.[7]

Contacting EHS for Pickup:

Complete a chemical waste pickup request form as required by your institution.[5]

Provide accurate information about the chemical and its condition.

Handling of Expired or Peroxidized Material:

If the 15(S)-HpEPE is past its expiration date, has not been tested, or shows signs of

peroxide formation, it is considered improperly managed and poses a significant risk.[5]

Do not attempt to move or open the container.[2]

Immediately notify your EHS department. They will assess the risk and may require a

specialized high-hazard stabilization contractor for disposal.[5] The cost for such services

can be substantial, ranging from $500 to $1500 or more, and is typically the responsibility

of the generating lab.[5]
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Quantitative Data Summary
Parameter Value/Information Source

Chemical Name

15(S)-

hydroperoxyeicosapentaenoic

acid

[1]

Abbreviation 15(S)-HpEPE [1]

CAS Number 125992-60-1 [1]

Molecular Formula C20H30O4 [1]

Molecular Weight 334.5 g/mol [1]

Hazard Classification
Peroxide-forming chemical,

Dangerous Good for transport
[1][5]

Testing Frequency
Quarterly for opened

containers
[5]

Disposal Threshold

>100 ppm of peroxides

requires immediate EHS

contact

[3][6]

Experimental Protocols: Peroxide Detection
A common method for detecting peroxides in the laboratory involves the use of potassium

iodide (KI) test strips.

Methodology:

Obtain commercially available peroxide test strips.

Carefully open the container of 15(S)-HpEPE in a well-ventilated area, preferably within a

chemical fume hood.

Dip the test strip into the solution for the time specified by the manufacturer.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.scbt.com/p/15s-hpepe-125992-60-1
https://www.scbt.com/p/15s-hpepe-125992-60-1
https://www.scbt.com/p/15s-hpepe-125992-60-1
https://www.scbt.com/p/15s-hpepe-125992-60-1
https://www.scbt.com/p/15s-hpepe-125992-60-1
https://www.scbt.com/p/15s-hpepe-125992-60-1
https://ehs.research.uiowa.edu/peroxide-formers-waste-disposal
https://ehs.research.uiowa.edu/peroxide-formers-waste-disposal
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132025
https://ors.od.nih.gov/sr/dohs/Documents/managing-peroxide-formers-in-the-lab.pdf
https://www.benchchem.com/product/b158711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the strip and compare the color change to the provided chart to determine the

peroxide concentration in parts per million (ppm).

Record the date and the result on the container label.

If the concentration exceeds 100 ppm, immediately contact your EHS office for disposal.[3]

[6]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.scbt.com/p/15s-hpepe-125992-60-1
https://www.vumc.org/safety/chem/peroxide-forming-chemicals
https://www.vumc.org/safety/chem/peroxide-forming-chemicals
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132025
http://ccc.chem.pitt.edu/wipf/sops/peroxide%20forming%20Chemicals.pdf
https://ehs.research.uiowa.edu/peroxide-formers-waste-disposal
https://ehs.research.uiowa.edu/peroxide-formers-waste-disposal
https://ors.od.nih.gov/sr/dohs/Documents/managing-peroxide-formers-in-the-lab.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b158711#15-s-hpepe-proper-disposal-procedures
https://www.benchchem.com/product/b158711#15-s-hpepe-proper-disposal-procedures
https://www.benchchem.com/product/b158711#15-s-hpepe-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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